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Compound of Interest

Compound Name:
4-[2-(3-

methylphenoxy)ethyl]morpholine

Cat. No.: B5705314 Get Quote

Part 1: Executive Safety Assessment
As researchers, we often handle intermediate compounds where specific Safety Data Sheets

(SDS) are sparse or generic. 4-[2-(3-methylphenoxy)ethyl]morpholine is a tertiary amine

ether, structurally analogous to the local anesthetic Pramocaine or the antifungal Amorolfine

precursors.

Effective disposal of this compound requires understanding its chemical behavior: it is an

organic base (due to the morpholine ring) with a lipophilic tail (the methylphenoxyethyl group).

Operational Directive: Treat this substance as a Corrosive (Class 8) and Aquatic Toxin until

definitive analytical data proves otherwise. Do not dispose of via sanitary sewer systems.

Chemical Identity & Properties (Analog-Derived)[1]
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Property Data / Estimate Operational Implication

Chemical Class
Morpholine Ether / Tertiary

Amine

Basic; incompatible with strong

acids and oxidizers.

Physical State Liquid or Low-melting Solid
Likely viscous; requires solvent

rinsing for complete transfer.

Basicity (pKa) ~7.5 - 8.5 (Morpholine moiety)
Will protonate in acid;

exothermic neutralization risk.

Solubility
Organic Solvents (DCM,

MeOH), Low in Water

Must be disposed of in organic

solvent streams.

Halogen Content None (Formula: C₁₃H₁₉NO₂)

Classify as Non-Halogenated

Organic Waste (lower disposal

cost).

Part 2: Hazard Profiling & Segregation Logic
To ensure scientific integrity in our waste management, we must look at the why behind the

disposal method.

The Morpholine Moiety: The morpholine ring is a secondary amine in its free form, but here it

is tertiary. However, it retains basic character. Mixing this waste with strong acid waste

streams (e.g., Nitric Acid, Sulfuric Acid) can result in rapid, exothermic salt formation or

violent sputtering.

Rule: Never add directly to an acidic waste container without prior neutralization or

dilution.

The Phenoxy Ether Linkage: Aryl ethers are generally stable but can be toxic to aquatic life

(Chronic Category 2 or 3).

Rule: Zero-discharge policy. This compound must be incinerated to prevent

bioaccumulation in waterways.

Waste Classification Codes (RCRA/EU)
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RCRA (USA): Likely D002 (Corrosive) if pH > 12.5 (unlikely for this specific ether, but

possible for the neat amine). If ignitable solvent is present, D001.[1]

EU Waste Code:07 01 04* (Other organic solvents, washing liquids and mother liquors).

Part 3: Disposal Workflow & Decision Tree
The following logic gate ensures you select the correct waste stream based on the physical

state of the chemical.

Waste: 4-[2-(3-methylphenoxy)ethyl]morpholine

Physical State?

Liquid / Solution

Dissolved/Neat

Solid / Precipitate

Pure Solid/Spill Debris

Solvent Type?

Stream C: Solid Hazardous Waste
(Lab Pack)

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(MeOH, Acetone, Toluene)

No Halogens

Stream A: Halogenated Waste
(High Temp Incineration)

Stream B: Non-Halogenated Waste
(Fuel Blending/Incineration)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating morpholine-derivative waste streams to ensure

compliance with incineration protocols.

Part 4: Detailed Operational Protocols
Protocol A: Liquid Waste Disposal (Standard)
Applicability: Reaction mixtures, mother liquors, or expired stock solutions.

Segregation: Ensure the receiving carboy is labeled "Organic Waste."

Critical Check: If your solvent system contains Dichloromethane (DCM) or Chloroform, use

the Halogenated carboy. If using Methanol, Ethanol, or Ethyl Acetate, use the Non-

Halogenated carboy.

pH Verification: Although the ether is stable, check the pH of the waste solution.

If pH > 11 (highly basic), neutralize slightly with dilute acetic acid or citric acid to pH 8–9

before adding to a communal waste drum to prevent heat generation.

Transfer: Pour slowly using a funnel. Avoid splashing.

Rinsing: Rinse the original container 3x with a compatible solvent (e.g., acetone) and add

rinsate to the same waste container.

Protocol B: Solid Waste & Debris
Applicability: Contaminated gloves, weighing boats, silica gel from columns, or spill cleanup

materials.

Containment: Place solid waste into a clear polyethylene bag (minimum 4 mil thickness).

Labeling: Attach a hazardous waste tag. Explicitly write: "Solid Waste: Contaminated with 4-
[2-(3-methylphenoxy)ethyl]morpholine (Toxic/Irritant)."

Secondary Containment: Place the bag inside a rigid fiber drum or bucket designated for

"Lab Pack" incineration.
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Protocol C: Spill Response (Immediate Action)
Scenario: You have dropped a 100mL bottle of the neat compound on the floor.

Evacuate & Ventilate: Clear the immediate area.[2] Morpholine derivatives can have an

ammonia-like or fishy odor that causes respiratory irritation.

PPE Upgrade: Wear nitrile gloves (double gloved), safety goggles, and a lab coat. If the odor

is strong, use a half-face respirator with organic vapor cartridges.

Containment: Surround the spill with absorbent socks or a ring of vermiculite to prevent

spreading to floor drains.

Absorption:

Cover the liquid with Chemizorb®, vermiculite, or dry sand.

Note: Do not use sawdust (combustible) if the compound is neat and potentially

flammable.

Cleanup: Scoop the absorbed material into a wide-mouth jar or heavy-duty bag. Label as

Hazardous Solid Waste.

Decontamination: Scrub the floor area with a mild detergent and water. Collect this wash

water into the liquid waste container; do not flush down the drain.

Part 5: Regulatory & Compliance Reference
To maintain your facility's license to operate, you must adhere to the following regulatory

frameworks when handling this compound.
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Regulatory Body Code/Regulation Requirement

EPA (USA) 40 CFR 261.3
Definition of Hazardous Waste.

(Likely Characteristic Waste).

DOT (Transport) UN 2922 or UN 2735

Likely "Corrosive liquid, toxic,

n.o.s. (Morpholine derivative)"

for shipping waste.

ECHA (EU) REACH Annex XVII
Check for restrictions if

importing >1 ton/year.

Final Verification Step (Self-Validating System)
Before signing off on the waste manifest, ask:

Is the pH of the liquid waste between 5 and 10?

Is the container compatible (HDPE or Glass)?

Is the "Halogenated" vs "Non-Halogenated" status correctly marked based on the solvent

used?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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